Cas no 4176-55-0 (1,3,2-Dioxathiane 2-oxide)

• Product Name: 1,3,2-Dioxathiane 2-oxide
• CAS No: 4176-55-0
• MF: C₃H₆O₃S
• MW: 122.142940044403
• MDL: MFCD01682880
• CID: 44813
• PubChem ID: 253660249
• Update Time: 2025-04-18

1,3,2-Dioxathiane 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,3-propylene sulfite
• 1,3,2-Dioxathiane 2-Oxide
• PROPYLENE SULFITE
• Trimethylene sulfite
• 1,3,2-Dioxathian-2-one
• 1,3-Propanediol Cyclic Sulfite
• 2-Oxo-1,3,2-dioxathiane PS TMS Trimethylene sulfite
• 2-Oxo-1,3,2-dioxathiane
• TMS
• [1,3,2]Dioxathiane 2-oxide
• PS
• 1,3,2-Dioxathiane2-oxide
• AK307879
• 1,3,2-dioxathiane, 2-oxide
• PubChem21949
• Trimethylene Sulfite(TMS)
• 1,2-Dioxathiane, 2-oxide
• KSC585E2N
• 1,3,2-Dioxathiane,2-oxide
• EBD7670
• NSC78687
• FCH843976
• NSC
• Sulfurous acid 1,3-propanediyl ester
• 1,3,2-Dioxathiane 2-oxide

• MDL： MFCD01682880
• Inchi： 1S/C3H6O3S/c4-7-5-2-1-3-6-7/h1-3H2
• InChI Key： LOURZMYQPMDBSR-UHFFFAOYSA-N
• SMILES： S1(=O)OCCCO1

Computed Properties

• Exact Mass: 122.00400
• Monoisotopic Mass: 122.003765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 74.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 54.7

Experimental Properties

• Density: 1.347 g/mL at 25 °C
• Boiling Point: 54°C/8mmHg(lit.)
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Refractive Index: n20/D 1.453
• PSA: 54.74000
• LogP: 0.86770

1,3,2-Dioxathiane 2-oxide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H227-H315-H317-H318
• Warning Statement： P210-P261-P264-P272-P280-P302+P352+P333+P313+P362+P364-P305+P351+P338+P310-P403+P235-P501
• Hazardous Material transportation number：UN 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 37/38-41-43
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C(BD149173)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxathiolanes